3-Bromo-2-(trifluoromethyl)isonicotinaldehyde
Overview
Description
3-Bromo-2-(trifluoromethyl)isonicotinaldehyde is an organic compound with the molecular formula C7H3BrF3NO . It has a molecular weight of 254.00 g/mol .
Molecular Structure Analysis
The molecular structure of 3-Bromo-2-(trifluoromethyl)isonicotinaldehyde can be represented by the SMILES string FC(F)(F)C(N=C1)=CC(C=O)=C1Br . This indicates that the molecule contains a bromine atom (Br), a trifluoromethyl group (CF3), and an isonicotinaldehyde group (C6H4-1-(CHO)).Scientific Research Applications
Chemical Synthesis and Application in Bioactive Molecules
3-Bromo-1,1,1-trifluoroacetone, closely related to 3-Bromo-2-(trifluoromethyl)isonicotinaldehyde, has been effectively used as an indirect trifluoromethylation reagent. This approach is significant for constructing the 3-trifluoromethyl isocoumarin skeleton, which is a crucial component in bioactive compounds. The process involves a ligand-promoted, iridium-catalyzed ortho-selective C-H alkylation of benzoic acid followed by an intermolecular cyclization reaction. This method allows for the formation of a wide range of 3-trifluoromethyl isocoumarins, highlighting its importance in synthesizing bioactive molecules (Zhou et al., 2020).
Steric Effects and Metalation in Chemical Reactions
3-Bromo-2-(trifluoromethyl)isonicotinaldehyde demonstrates interesting steric effects in chemical reactions. For instance, the presence of a trifluoromethyl group can act both as an emitter and transmitter of steric pressure in chemical reactions, affecting the site selectivity and outcome of the reactions. This characteristic is particularly noted in reactions involving lithium 2,2,6,6-tetramethylpiperidide (LITMP) and various halogenated compounds, indicating the compound's unique role in influencing reaction pathways and outcomes (Schlosser et al., 2006).
Synthesis of Novel Compounds and Polymers
The condensation of isopropyl cyanoacetate with substituted benzoic aldehydes, similar to 3-Bromo-2-(trifluoromethyl)isonicotinaldehyde, resulted in the formation of novel isopropyl esters. These esters were then used in copolymerization with vinyl benzene, leading to the formation of copolymers. This process demonstrates the potential of such compounds in creating new materials and polymers, expanding the applications in material science and engineering (Kharas et al., 2020).
Safety and Hazards
properties
IUPAC Name |
3-bromo-2-(trifluoromethyl)pyridine-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF3NO/c8-5-4(3-13)1-2-12-6(5)7(9,10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRUZAGCBUGZAPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C=O)Br)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-(trifluoromethyl)isonicotinaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.